Cas no 142055-86-5 (Boc-D-Val-nitrile)

Boc-D-Val-nitrile structure
Boc-D-Val-nitrile structure
Product Name:Boc-D-Val-nitrile
CAS No:142055-86-5
MF:C10H18N2O2
MW:198.262122631073
CID:64704
PubChem ID:3504292
Update Time:2025-04-18

Boc-D-Val-nitrile Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-Butyl (1-cyano-2-methylpropyl)carbamate
    • Boc-D-Val-Nitrile
    • Carbamic acid, (1-cyano-2-methylpropyl)-, 1,1-dimethylethyl ester, (+)- (9CI)
    • AKOS005362809
    • tert-Butyl (1-cyano-2-methylpropyl)carbamate
    • Z1137167161
    • MFCD00961556
    • tert-butyl N-(1-cyano-2-methylpropyl)carbamate
    • t-Butyl N-(1-cyano-2-methylpropyl)carbamate
    • SB46914
    • BS-12221
    • CS-0038894
    • FT-0705565
    • 142055-86-5
    • tert-Butyl(1-cyano-2-methylpropyl)carbamate
    • EN300-70702
    • Carbamic acid, (1-cyano-2-methylpropyl)-, 1,1-dimethylethyl ester (9CI)
    • W12475
    • 130457-35-1
    • FT-0774161
    • Boc-D-Val-nitrile
    • Inchi: 1S/C10H18N2O2/c1-7(2)8(6-11)12-9(13)14-10(3,4)5/h7-8H,1-5H3,(H,12,13)
    • InChI Key: HWOVCNHAYAEVSJ-UHFFFAOYSA-N
    • SMILES: O(C(NC(C#N)C(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 198.137
  • Monoisotopic Mass: 198.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.1A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.05 g/cm3
  • Boiling Point: 303℃
  • Flash Point: 137℃
  • Refractive Index: 1.
  • PSA: 62.12000
  • LogP: 2.45018

Boc-D-Val-nitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B015464-100mg
Boc-D-Val-nitrile
142055-86-5
100mg
$ 275.00 2022-06-07
TRC
B015464-250mg
Boc-D-Val-nitrile
142055-86-5
250mg
$ 570.00 2022-06-07
TRC
B015464-500mg
Boc-D-Val-nitrile
142055-86-5
500mg
$ 905.00 2022-06-07
Enamine
EN300-4285702-0.05g
tert-butyl N-[(1R)-1-cyano-2-methylpropyl]carbamate
142055-86-5 95.0%
0.05g
$924.0 2025-03-15
Enamine
EN300-4285702-0.1g
tert-butyl N-[(1R)-1-cyano-2-methylpropyl]carbamate
142055-86-5 95.0%
0.1g
$968.0 2025-03-15
Enamine
EN300-4285702-0.25g
tert-butyl N-[(1R)-1-cyano-2-methylpropyl]carbamate
142055-86-5 95.0%
0.25g
$1012.0 2025-03-15
Enamine
EN300-4285702-0.5g
tert-butyl N-[(1R)-1-cyano-2-methylpropyl]carbamate
142055-86-5 95.0%
0.5g
$1056.0 2025-03-15
Enamine
EN300-4285702-1.0g
tert-butyl N-[(1R)-1-cyano-2-methylpropyl]carbamate
142055-86-5 95.0%
1.0g
$1100.0 2025-03-15
Enamine
EN300-4285702-2.5g
tert-butyl N-[(1R)-1-cyano-2-methylpropyl]carbamate
142055-86-5 95.0%
2.5g
$2155.0 2025-03-15
Enamine
EN300-4285702-5.0g
tert-butyl N-[(1R)-1-cyano-2-methylpropyl]carbamate
142055-86-5 95.0%
5.0g
$3189.0 2025-03-15
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